Cas no 163927-31-9 ((R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate)

(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate is a chiral isothiocyanate derivative featuring a benzofurazan sulfonamide scaffold. This compound is particularly valuable in organic synthesis and bioconjugation applications due to its reactive isothiocyanate group, which selectively binds to amines, enabling the modification of biomolecules such as proteins and peptides. The dimethylaminosulfonyl moiety enhances solubility and stability, while the benzofurazan group provides fluorescence properties, making it useful for labeling and detection. The chiral pyrrolidine center allows for stereoselective interactions, which may be critical in asymmetric synthesis or pharmacological studies. Its well-defined structure and functional versatility make it a reliable reagent for advanced chemical and biochemical research.
(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate structure
163927-31-9 structure
Product Name:(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate
CAS No:163927-31-9
MF:C13H15N5O3S2
MW:353.4199
MDL:MFCD00671493
CID:904782
PubChem ID:87563185
Update Time:2025-05-30

(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • (r)-(-)-dbd-py-ncs
    • 7-[(3R)-3-isothiocyanatopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
    • (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate
    • (R)-(-)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole
    • (R)-(-)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)benzofurazan
    • (R)-4-(N,N-DIMETHYLAMINOSULFONYL)-7-(3-ISOTHIOCYANATO PYRROLIDIN-1-YL)-2,1,3-BENZOXADIAZOLE
    • (R)-DBD-PY-NCS
    • (R)-(-)-DBD-Py-NCS Dimethylaminosulfonylisothiocyanato
    • (R)-4-(N,N-Dimethylaminosulfonyl)-7-(3-I
    • (R)-1-(7-(DIMETHYLAMINOSULFONYL)BD-4-YL)
    • (R)-4-(N,N-DIMETHYLAMINOSULFONYL)-7-(3-ISOTHIOCYANATOPYRROLIDINO)-2,1,3-BENZOXADIAZOLE
    • (R)-DBD-Py-NCS [=(R)-4-(N,N-dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidino)-2,1,3-benzoxadiazole]
    • N,N-Dimethyl-4-[(3R)-3-isothiocyanatopyrrolizino]-2,1,3-benzoxadiazole-7-sulfonamide
    • (R)-7-(3-iso
    • (R)-(-)-DBD-Py-NCS [=(R)-(-)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole]
    • AS-57031
    • DTXSID80584434
    • (R)-7-(3-isothiocyanatopyrrolidin-1-yl)-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
    • YMXYIIXTKUQWPC-SECBINFHSA-N
    • MFCD00671493
    • AKOS037645092
    • A5568
    • 163927-31-9
    • D95307
    • MDL: MFCD00671493
    • Inchi: 1S/C13H15N5O3S2/c1-17(2)23(19,20)11-4-3-10(12-13(11)16-21-15-12)18-6-5-9(7-18)14-8-22/h3-4,9H,5-7H2,1-2H3/t9-/m1/s1
    • InChI Key: YMXYIIXTKUQWPC-SECBINFHSA-N
    • SMILES: S(C1=C([H])C([H])=C(C2C1=NON=2)N1C([H])([H])C([H])([H])[C@]([H])(C1([H])[H])N=C=S)(N(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

  • Exact Mass: 393.11100
  • Monoisotopic Mass: 353.06163170 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 132
  • Molecular Weight: 353.4

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 157-160 °C
  • PSA: 125.30000
  • LogP: 1.28450
  • Solubility: Not determined

(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate Security Information

  • WGK Germany:3
  • Storage Condition:0-10°C

(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate Pricemore >>

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Additional information on (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate

Introduction to (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate (CAS No. 163927-31-9)

(R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate (CAS No. 163927-31-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, often referred to as an isothiocyanate, is characterized by its unique structural features, which include a benzofurazan moiety and a dimethylaminosulfonyl group. These features contribute to its potential applications in various research areas, including drug discovery, protein labeling, and fluorescence imaging.

The benzofurazan core of the compound is a heterocyclic system that exhibits strong electron-withdrawing properties, making it an excellent scaffold for the design of fluorescent probes and bioactive molecules. The presence of the dimethylaminosulfonyl group further enhances the compound's stability and solubility, which are crucial for its use in biological systems. Additionally, the isothiocyanate functional group at the pyrrolidinyl position allows for facile conjugation with primary amines, making it a valuable reagent for protein modification and labeling.

In recent years, there has been a growing interest in the use of (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate for developing novel imaging agents and therapeutic candidates. One of the key applications of this compound is in fluorescence imaging, where it can be used to label proteins or other biomolecules with high specificity and sensitivity. The strong fluorescence properties of the benzofurazan core make it an ideal choice for real-time monitoring of cellular processes and disease progression.

A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a fluorescent probe for detecting specific protein-protein interactions. The researchers demonstrated that the compound could be conjugated to various proteins through its isothiocyanate group, allowing for precise labeling and visualization of protein complexes within living cells. This application has significant implications for understanding cellular signaling pathways and identifying potential therapeutic targets.

Beyond its use in fluorescence imaging, (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate has also shown promise in drug discovery efforts. The unique combination of its structural features makes it an attractive candidate for designing small molecule inhibitors or activators of specific biological targets. For instance, recent research has explored its potential as an inhibitor of certain kinases involved in cancer progression. The ability to modulate these kinases with high selectivity could lead to the development of more effective and targeted therapies.

In addition to its biological applications, this compound has also been investigated for its use in materials science. The strong electron-withdrawing properties of the benzofurazan core make it suitable for developing new materials with enhanced optical and electronic properties. Researchers have explored its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where its fluorescence characteristics can be harnessed to improve device performance.

The synthesis of (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate typically involves several steps, including the preparation of the benzofurazan core, introduction of the dimethylaminosulfonyl group, and final functionalization with the isothiocyanate moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product.

To ensure its safe and effective use in various applications, it is essential to understand the physicochemical properties of this compound. Its solubility in common organic solvents such as DMSO and DMF makes it easy to handle in laboratory settings. However, care should be taken to avoid exposure to moisture or air, as these can affect its stability over time. Proper storage conditions, such as maintaining a dry environment at low temperatures, are recommended to preserve its integrity.

In conclusion, (R)-(-)-1-[7-(Dimethylaminosulfonyl)benzofurazan-4-yl]pyrrolidin-3-yl isothiocyanate (CAS No. 163927-31-9) is a multifunctional compound with a wide range of applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features make it an invaluable tool for researchers working on fluorescence imaging, protein labeling, drug discovery, and advanced materials development. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative solutions for various scientific challenges.

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